N-butyl-5-[(2-chloro-4-methoxyphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-butyl-5-[(2-chloro-4-methoxyphenoxy)methyl]-N-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H21ClN2O4/c1-4-5-8-20(2)17(21)15-10-13(24-19-15)11-23-16-7-6-12(22-3)9-14(16)18/h6-7,9-10H,4-5,8,11H2,1-3H3
• InChI Key: TVNMAJYOEDSGCW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)C(=O)C1=NOC(=C1)COC2=C(C=C(C=C2)OC)Cl
• Molecular Formula: C17H21ClN2O4
• Molecular Weight: 352.8 g/mol

Description

N-butyl-5-[(2-chloro-4-methoxyphenoxy)methyl]-N-methyl-3-isoxazolecarboxamide is a chemical compound that has been synthesized for scientific research purposes. This compound is also known as BCTC and is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, protons, and capsaicin. BCTC has been used extensively in scientific research to study the physiological and biochemical effects of TRPV1 inhibition.

Mechanism of Action

BCTC is a selective antagonist of TRPV1 and blocks the channel's activity by binding to a specific site on the channel. TRPV1 is activated by various stimuli, including heat, protons, and capsaicin. BCTC blocks the channel's response to these stimuli, leading to the inhibition of TRPV1-mediated physiological processes.
Biochemical and Physiological Effects:
BCTC has been shown to inhibit TRPV1-mediated pain perception, inflammation, and thermoregulation in various animal models. BCTC has also been shown to have anti-inflammatory effects in human cells. These effects are mediated by the inhibition of TRPV1 activity and the downstream signaling pathways activated by TRPV1.

Advantages and Limitations for Lab Experiments

BCTC is a potent and selective antagonist of TRPV1, making it a valuable tool for studying the physiological and biochemical effects of TRPV1 inhibition. However, BCTC has some limitations, including its solubility and stability. BCTC is poorly soluble in water, which can limit its use in certain experiments. BCTC is also unstable in acidic conditions, which can affect its activity in certain assays.

Future Directions

There are several future directions for the use of BCTC in scientific research. One area of focus is the development of new therapeutics for pain and inflammation based on TRPV1 inhibition. BCTC has been used to identify new targets for drug development, including other TRP channels and ion channels involved in pain perception and inflammation. Another area of focus is the study of the role of TRPV1 in other physiological processes, including metabolism and cancer. BCTC has been used to study the role of TRPV1 in these processes, and further research is needed to fully understand the mechanisms involved.

Synthesis Methods

The synthesis of BCTC involves several steps, including the reaction of 2-chloro-4-methoxyphenol with butyl isocyanate to form N-butyl-2-chloro-4-methoxyphenylcarbamate. This intermediate is then reacted with N-methylisoxazole-3-carboxylic acid to form BCTC. The synthesis of BCTC has been optimized to produce high yields and purity, and the compound is commercially available for scientific research purposes.

Scientific Research Applications

BCTC has been used extensively in scientific research to study the physiological and biochemical effects of TRPV1 inhibition. TRPV1 is involved in various physiological processes, including pain perception, inflammation, and thermoregulation. BCTC has been used to study the role of TRPV1 in these processes and to develop new therapeutics for pain and inflammation.